Monoterpenoids

Monoterpenoids are a class of natural products derived from the isoprene units, consisting of two isoprene units (C10H15). These compounds exhibit a wide range of biological activities and are found in various plants, providing unique flavors, aromas, and pharmacological effects. Monoterpenoids such as limonene, cineole, and pinene are well-known for their distinct scent profiles, contributing to the characteristic odors of citrus fruits, mint, and pine trees, respectively. In addition to their sensory properties, monoterpenoids have garnered attention for their potential health benefits, including anti-inflammatory, antioxidant, and antimicrobial activities. Due to their diverse applications in fragrances, flavors, and pharmaceuticals, as well as their eco-friendly nature due to being derived from renewable plant sources, monoterpenoids continue to be a significant area of research and development in the chemical industry.
